Cas no 1005296-14-9 (1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1005296-14-9
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6614342
• Update Time: 2025-06-30

1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-6-[(2-phenylethyl)sulfanyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• NQCBJETUVVFXQK-UHFFFAOYSA-N
• 1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C15H16N4O2S/c20-8-7-19-13-12(10-16-19)14(21)18-15(17-13)22-9-6-11-4-2-1-3-5-11/h1-5,10,16,20H,6-9H2
• InChI Key： YIRAHBKNVZJAIC-UHFFFAOYSA-N
• SMILES： C1(SCCC2=CC=CC=C2)=NC(=O)C2=CNN(CCO)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one

Chemical Compound CAS No. 1005296-14-9: 1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one

The compound with CAS No. 1005296-14-9, known as 1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidinones, which are known for their unique structural features and biological activities. The molecule incorporates a pyrazolo[3,4-d]pyrimidine core with substituents that include a hydroxyethyl group and a phenylethyl thioether group, contributing to its diverse chemical properties.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidinones in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the hydroxyethyl group and the phenylethyl thioether group in this compound suggests potential applications in modulating enzyme activity or serving as a scaffold for further chemical modifications. These substituents not only enhance the molecule's solubility but also provide opportunities for targeted drug delivery systems.

The synthesis of CAS No. 1005296-14-9 involves a multi-step process that typically includes condensation reactions and thioether formation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have enabled faster reaction times and improved selectivity in the formation of the pyrazolo[3,4-d]pyrimidine core.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting key enzymes involved in cellular signaling pathways. The hydroxyethyl group is believed to play a critical role in hydrogen bonding interactions, which are essential for binding to protein targets. Additionally, the phenylethyl thioether group may contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and reach intracellular targets.

Recent research has also focused on the potential of CAS No. 1005296-14-9 as a lead compound for developing anti-cancer agents. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential role in inhibiting tumor growth and metastasis. Furthermore, its ability to modulate signaling pathways such as MAPK/ERK and PI3K/AKT has been explored in preclinical models.

The structural versatility of 1,5-Dihydro-1-(2-hydroxyethyl)-6-[(2-phenylethyl)thio]-4H-pyrazolo[3,4-d]pyrimidin-4-one makes it an attractive candidate for further exploration in medicinal chemistry. By modifying the substituents on the pyrazolo[3,4-d]pyrimidine core, researchers can potentially enhance its pharmacokinetic properties and therapeutic efficacy. For example, introducing additional functional groups or altering the length of the side chains could improve bioavailability or reduce off-target effects.

In conclusion, CAS No. 1005296-14-9 represents a valuable addition to the library of pyrazolo[3,4-d]pyrimidinone derivatives with significant potential in drug discovery and development. Its unique structure and promising biological activities make it a subject of ongoing research interest across academic and industrial settings.